Cas no 136994-78-0 (Ethyl 3,4-O-isopropylideneshikimate)

• Product Name: Ethyl 3,4-O-isopropylideneshikimate
• CAS No: 136994-78-0
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 2086007
• PubChem ID: 15667530
• Update Time: 2025-11-06

Ethyl 3,4-O-isopropylideneshikimate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-O-isopropylideneshikimate
• ethyl shikimate
• Oseltamivir Impurity 42
• Ethyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
• [3aR-(3aa,7a,7aa)]-3a,6,7,7a-Tetrahydro-7-hydroxy-2,2-dimethyl-1,3-benzodioxole-5-carboxylic Acid Ethyl Ester; (3aR,7R,7aS)-Ethyl 7-Hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylate
• CS-0164945
• 136994-78-0
• Ethyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylate (Oseltamivir Impurity pound(c)
• SCHEMBL1253774
• Ethyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylate

• Inchi： 1S/C12H18O5/c1-4-15-11(14)7-5-8(13)10-9(6-7)16-12(2,3)17-10/h6,8-10,13H,4-5H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key： YDMLLAZCHMXIOO-BBBLOLIVSA-N
• SMILES： O1C(C)(C)O[C@@H]2C=C(C(=O)OCC)C[C@H]([C@H]12)O

Computed Properties

• Exact Mass: 242.11542367Da
• Monoisotopic Mass: 242.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Ethyl 3,4-O-isopropylideneshikimate

Ethyl 3,4-O-isopropylideneshikimate: A Comprehensive Overview

Ethyl 3,4-O-isopropylideneshikimate, also known by its CAS number 136994-78-0, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of shikimate, a key intermediate in the shikimate pathway, which is essential for the biosynthesis of aromatic amino acids in plants and microorganisms. The isopropylidene group attached to the 3,4-positions of the shikimate ring introduces unique chemical properties, making it a valuable compound for various applications in research and industry.

The shikimate pathway has been extensively studied due to its critical role in plant metabolism. Ethyl 3,4-O-isopropylideneshikimate is a modified version of shikimate, where the hydroxyl groups at positions 3 and 4 are protected by an isopropylidene group. This protection not only stabilizes the molecule but also enhances its reactivity in certain chemical reactions. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules and pharmaceutical intermediates.

One of the most notable applications of Ethyl 3,4-O-isopropylideneshikimate is in the field of drug discovery. Researchers have explored its use as a building block for constructing complex natural product analogs. For instance, its ability to undergo C-C bond formation reactions has made it a valuable substrate for synthesizing polyketides and other secondary metabolites. These compounds are often associated with potent biological activities, including antimicrobial and anticancer properties.

In addition to its role in drug discovery, Ethyl 3,4-O-isopropylideneshikimate has also found applications in agricultural chemistry. Its derivatives have been investigated for their potential as herbicides and plant growth regulators. Recent advancements in green chemistry have further emphasized the importance of sustainable methods for synthesizing this compound, ensuring minimal environmental impact while maintaining high yields.

The synthesis of Ethyl 3,4-O-isopropylideneshikimate typically involves multi-step processes that include protection and deprotection strategies. One common approach is the use of isopropenyl groups to protect the hydroxyl functionalities on the shikimate ring. This method not only simplifies subsequent reactions but also allows for precise control over the stereochemistry of the product. Advanced techniques such as microwave-assisted synthesis and enzymatic catalysis have been employed to optimize these processes further.

Recent research has also focused on understanding the biological activity of Ethyl 3,4-O-isopropylideneshikimate derivatives. Studies have demonstrated that certain analogs exhibit potent inhibitory effects against key enzymes involved in metabolic pathways. For example, some derivatives have shown promise as inhibitors of aromatic amino acid biosynthesis pathways in pathogens, potentially leading to novel antimicrobial agents.

Moreover, Ethyl 3,4-O-isopropylideneshikimate has been utilized as a chiral building block in asymmetric synthesis. Its unique stereochemistry enables the construction of enantiomerically pure compounds, which are highly sought after in pharmaceutical research. The development of efficient enantioselective synthesis methods for this compound remains an active area of investigation.

In conclusion, Ethyl 3,4-O-isopropylideneshikimate (CAS No: 136994-78-0) is a versatile compound with wide-ranging applications in organic chemistry and biochemistry. Its role as a precursor in drug discovery, agricultural chemistry, and asymmetric synthesis underscores its importance in modern chemical research. As new synthetic methods and biological insights continue to emerge, this compound is poised to play an even greater role in advancing scientific innovation.